Cas no 2229155-14-8 (1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229155-14-8
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6456072
• PubChem ID: 165667072
• Update Time: 2025-05-20

1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol
• [1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropyl]methanol
• 2229155-14-8
• EN300-1746125

• Inchi： 1S/C15H20O/c1-14(2)9-15(14,10-16)13-8-7-11-5-3-4-6-12(11)13/h3-6,13,16H,7-10H2,1-2H3
• InChI Key： JBGFPUDNZKPFEQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C3C=CC=CC=3CC2)CC1(C)C

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229155-14-8)

1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229155-14-8) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a cyclopropane ring fused with an indane moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its 2,2-dimethylcyclopropylmethanol group enhances steric hindrance, which is critical for modulating receptor binding affinity in drug discovery. Researchers are increasingly exploring its potential in central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier.

The compound’s CAS No. 2229155-14-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role in developing non-addictive analgesics, a hot topic amid the opioid crisis. Unlike traditional painkillers, derivatives of 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol show promise in targeting G-protein-coupled receptors (GPCRs) without addictive side effects. This aligns with the growing demand for safer alternatives in pain management, a key concern for healthcare providers and patients alike.

From a synthetic perspective, the inden-1-yl scaffold in this compound offers versatility for structure-activity relationship (SAR) studies. Its rigid framework allows chemists to fine-tune pharmacokinetic properties, such as metabolic stability and oral bioavailability. Innovations in green chemistry have also spurred interest in optimizing its synthesis routes to reduce waste and improve yields—a priority for sustainable pharmaceutical manufacturing. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the demand for tailor-made intermediates.

Beyond pharmaceuticals, 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol has potential applications in crop protection. Its cyclopropane ring mimics natural pyrethroids, a class of compounds widely used in biopesticides. With the global shift toward eco-friendly agriculture, researchers are investigating its efficacy against resistant pests while minimizing environmental impact. This dual utility—spanning human health and agriculture—makes it a compelling subject for interdisciplinary research.

Analytical characterization of CAS No. 2229155-14-8 relies on advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound’s purity and structural integrity, which are crucial for regulatory compliance in drug development. The rise of AI-driven drug design has further accelerated its study, with machine learning models predicting novel derivatives for specific biological targets. Such advancements underscore the compound’s role in the digital transformation of chemistry.

In summary, 1-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropylmethanol represents a nexus of innovation across multiple fields. Its CAS No. 2229155-14-8 serves as a gateway to cutting-edge research, addressing pressing challenges in drug safety, sustainable synthesis, and agricultural innovation. As scientific inquiries evolve, this compound will likely remain at the forefront of next-generation therapeutics and green chemistry solutions.